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Compound of Interest

Compound Name: DL-Tartaric acid-d2

Cat. No.: B12405551

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available DL-Tartaric acid-
d2, a deuterated form of DL-tartaric acid, for research and development purposes. It includes a
list of suppliers, technical data, potential research applications, and illustrative experimental

workflows.

Introduction to DL-Tartaric Acid-d2

DL-Tartaric acid-d2 is a stable isotope-labeled version of DL-tartaric acid where two hydrogen
atoms on the carbon backbone have been replaced with deuterium. This isotopic substitution
makes it a valuable tool in various scientific disciplines, particularly in analytical chemistry and
drug development. The primary applications of DL-Tartaric acid-d2 stem from its use as an
internal standard for quantitative analysis and as a tracer in metabolic studies.[1] Deuteration
can also subtly influence the pharmacokinetic and metabolic profiles of molecules, a principle
that is increasingly being explored in drug discovery.[1]

Commercial Suppliers and Product Specifications

Several commercial suppliers offer DL-Tartaric acid-d2 for research purposes. The following
table summarizes key quantitative data from various suppliers to facilitate comparison.
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Purityl/lso .
Molecular . Available
. Product CAS Molecular . topic .
Supplier Weight ( . Quantitie
Name Number Formula Enrichme
g/mol ) s
nt
MedChem DL-Tartaric  181376- C4H4D20 152.10 Not 1mg, 10
Express acid-d2 62-5 6 specified mg
Cambridge ]
DL-Tartaric HOOCCD(
Isotope ) 91469-46- ]
) acid (2,3- OH)CD(OH 152.10 98% Inquire
Laboratorie 4
D2, 98%) )JCOOH
s, Inc.
Alfa DL-tartaric- 91469-46- C4H4D20 98 atom % )
] ] 152.1 Inquire
Chemistry 2,3-d2acid 4 6

Applications in Research and Drug Development

The non-deuterated form, DL-tartaric acid, has a well-established role in the pharmaceutical

industry as a chiral resolving agent, an excipient to improve drug solubility and stability, and as

a starting material in chemical synthesis.[2][3] The deuterated analogue, DL-Tartaric acid-d2,

offers specific advantages in the following areas:

¢ Internal Standard for Quantitative Analysis: Due to its chemical similarity but different mass,
DL-Tartaric acid-d2 is an ideal internal standard for techniques like gas chromatography-
mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[1] It

can be added to a sample at a known concentration to accurately quantify the amount of

endogenous, non-labeled tartaric acid or its derivatives.

o Metabolic Tracer: In metabolic studies, DL-Tartaric acid-d2 can be used to trace the

metabolic fate of tartaric acid in biological systems. By tracking the incorporation of the

deuterium label into various metabolites, researchers can elucidate metabolic pathways.

o Chiral Resolving Agent in Method Development: While the non-deuterated form is typically

used for bulk chiral resolutions, the deuterated version can be employed in the development

and validation of analytical methods for separating enantiomers.
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lllustrative Experimental Protocols

The following is a generalized protocol for the use of DL-Tartaric acid-d2 as an internal
standard in the quantification of a target analyte in a biological sample using LC-MS. This
protocol is for illustrative purposes and should be adapted based on the specific analyte,
matrix, and instrumentation.

Objective: To quantify the concentration of Analyte X in a plasma sample using DL-Tartaric
acid-d2 as an internal standard.

Materials:

DL-Tartaric acid-d2 (from a commercial supplier)

¢ Analyte X (analytical standard)

e Human plasma (or other biological matrix)

o Acetonitrile (LC-MS grade)

e Formic acid (LC-MS grade)

o Water (LC-MS grade)

e LC-MS system (e.g., a UHPLC coupled to a triple quadrupole mass spectrometer)
Procedure:

e Preparation of Stock Solutions:

o Prepare a stock solution of DL-Tartaric acid-d2 (Internal Standard, IS) at a concentration
of 1 mg/mL in a suitable solvent (e.g., 50:50 acetonitrile:water).

o Prepare a stock solution of Analyte X at a concentration of 1 mg/mL in the same solvent.

o Preparation of Calibration Standards and Quality Controls:
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o Perform serial dilutions of the Analyte X stock solution to prepare a series of calibration
standards at concentrations ranging from, for example, 1 ng/mL to 1000 ng/mL.

o Prepare quality control (QC) samples at low, medium, and high concentrations within the
calibration range.

o Spike each calibration standard and QC sample with a fixed concentration of the DL-
Tartaric acid-d2 internal standard solution (e.g., 100 ng/mL).

e Sample Preparation:
o Thaw plasma samples on ice.

o To 100 pL of each plasma sample, calibration standard, and QC, add 10 L of the DL-
Tartaric acid-d2 internal standard solution.

o Add 300 pL of cold acetonitrile to precipitate proteins.
o Vortex for 1 minute.
o Centrifuge at 14,000 rpm for 10 minutes at 4°C.
o Transfer the supernatant to a clean vial for LC-MS analysis.
e LC-MS Analysis:
o Inject a small volume (e.g., 5 pL) of the prepared sample onto the LC-MS system.
o Perform chromatographic separation using a suitable column and mobile phase gradient.

o Detect the parent and product ions for both Analyte X and DL-Tartaric acid-d2 using
Multiple Reaction Monitoring (MRM) mode on the mass spectrometer.

o Data Analysis:

o Calculate the peak area ratio of Analyte X to the DL-Tartaric acid-d2 internal standard for
each sample.
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o Construct a calibration curve by plotting the peak area ratio against the concentration of
the calibration standards.

o Determine the concentration of Analyte X in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Visualizations of Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key experimental
workflows involving tartaric acid and its deuterated form.
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Workflow for Chiral Resolution using DL-Tartaric Acid
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Caption: Chiral resolution workflow using DL-Tartaric Acid.
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Workflow for using DL-Tartaric Acid-d2 as an Internal Standard in LC-MS
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Caption: Use of DL-Tartaric Acid-d2 as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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d2-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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